2-Anilino-4-chloro-6-methylpyrimidine
Overview
Description
Synthesis Analysis
The synthesis of 2-Anilino-4-chloro-6-methylpyrimidine involves several methods. One notable approach is the microwave-assisted reaction using 2-chloro-4,6-dimethylpyrimidine as the starting material. Aromatic nucleophilic substitution with various substituted anilines under microwave conditions yields a series of 2-anilinopyrimidines, including novel derivatives .
Scientific Research Applications
Fungicidal Activities
2-Anilino-4-chloro-6-methylpyrimidine shows significant potential in fungicidal activities. A study by Nagata et al. (2004) found that this compound, among a series of 2-anilinopyrimidines, displayed effective fungicidal activities against Botrytis cinerea Pers. This research highlights its utility in agricultural applications, especially as an anti-Botrytis agent (Nagata, Masuda, Maeno, & Miura, 2004).
Synthesis of Pyrimidoquinazolones
Another significant application of 2-Anilino-4-chloro-6-methylpyrimidine is in the synthesis of pyrimidoquinazolones. Hurt and Stephen (1966) demonstrated that this compound readily condenses with various agents like methyl anthranilate, anthranilic acid, and anthranilamide, indicating its versatility in chemical synthesis (Hurt & Stephen, 1966).
Pharmaceutical Intermediates
This compound is also a crucial intermediate in pharmaceutical manufacturing. For instance, it is an important precursor in the synthesis of the anticancer drug dasatinib. Guo Lei-ming (2012) explored the synthesis of 4,6-dichloro-2-methylpyrimidine from 2-Anilino-4-chloro-6-methylpyrimidine, underlining its relevance in medicinal chemistry (Guo Lei-ming, 2012).
Antiviral Applications
Medveczky et al. (1995) discovered that derivatives of 2-Anilino-4-chloro-6-methylpyrimidine, specifically haloanilino derivatives of pyrimidines and purines, showed inhibitory activity against the DNA synthesis of human cytomegalovirus (HCMV) in culture. This points to its potential use in developing antiviral therapies (Medveczky, Yang, Gambino, Medveczky, & Wright, 1995).
Development of Dual EGFR/Her-2 Inhibitors
A study by Suzuki et al. (2011) on the structure-activity relationship of 4-anilinopyrimidines, including derivatives of 2-Anilino-4-chloro-6-methylpyrimidine, resulted in the identification of compounds that effectively inhibited both EGFR and Her-2 enzymes. This is crucial in the development of new cancer treatments (Suzuki et al., 2011).
properties
IUPAC Name |
4-chloro-6-methyl-N-phenylpyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN3/c1-8-7-10(12)15-11(13-8)14-9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPHBIDCNHVMYDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=CC=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40290201 |
Source
|
| Record name | 2-Anilino-4-chloro-6-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40290201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Anilino-4-chloro-6-methylpyrimidine | |
CAS RN |
6967-54-0 |
Source
|
| Record name | NSC67302 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67302 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Anilino-4-chloro-6-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40290201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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